![molecular formula C21H25ClN2O3S B296959 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide](/img/structure/B296959.png)
2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide
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Overview
Description
2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide, also known as CR8, is a small molecule inhibitor that has been developed for the treatment of cancer. It has shown promising results in preclinical studies and is currently undergoing clinical trials.
Mechanism of Action
2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide inhibits the activity of cyclin-dependent kinases (CDKs), which are enzymes that play a key role in cell cycle regulation. By inhibiting CDKs, this compound prevents cancer cells from dividing and proliferating. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in normal cells, indicating its potential as a safe and effective cancer treatment. In addition to its anti-cancer effects, this compound has also been shown to have anti-inflammatory properties and may have potential in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide in lab experiments is its specificity for CDKs, which allows for targeted inhibition of cancer cell proliferation. However, one limitation is that this compound may not be effective in all types of cancer, and further research is needed to identify the specific types of cancer that may benefit from this compound treatment.
Future Directions
For 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide research include further preclinical studies to determine its efficacy in vivo, as well as clinical trials to evaluate its safety and effectiveness in humans. Additionally, this compound may have potential as a treatment for other diseases, such as inflammatory bowel disease and rheumatoid arthritis, and further research is needed to investigate these potential applications.
Synthesis Methods
2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide can be synthesized using a multistep process that involves the reaction of 4-chlorobenzenesulfonyl chloride with 3,4-dimethylaniline, followed by the reaction of the resulting compound with cyclopentylacetyl chloride. The final product is obtained after purification using column chromatography.
Scientific Research Applications
2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and pancreatic cancer. This compound has also been shown to be effective in combination with other chemotherapeutic agents, such as gemcitabine and cisplatin.
Properties
Molecular Formula |
C21H25ClN2O3S |
---|---|
Molecular Weight |
421 g/mol |
IUPAC Name |
2-(N-(4-chlorophenyl)sulfonyl-3,4-dimethylanilino)-N-cyclopentylacetamide |
InChI |
InChI=1S/C21H25ClN2O3S/c1-15-7-10-19(13-16(15)2)24(14-21(25)23-18-5-3-4-6-18)28(26,27)20-11-8-17(22)9-12-20/h7-13,18H,3-6,14H2,1-2H3,(H,23,25) |
InChI Key |
LXXDJFZBYMSHPF-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)N(CC(=O)NC2CCCC2)S(=O)(=O)C3=CC=C(C=C3)Cl)C |
Canonical SMILES |
CC1=C(C=C(C=C1)N(CC(=O)NC2CCCC2)S(=O)(=O)C3=CC=C(C=C3)Cl)C |
Origin of Product |
United States |
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